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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463

This technical guide provides a comprehensive overview of the chemical structure and
properties of Desethylatrazine-d7, a deuterated isotopologue of the atrazine metabolite,
desethylatrazine. This document is intended for researchers, scientists, and drug development
professionals who require detailed structural information and analytical methodologies.

Chemical Identity and Properties

Desethylatrazine-d7 is the deuterated form of desethylatrazine, a primary metabolite of the
herbicide atrazine. The deuterium labeling is on the isopropy! group.

Table 1: Chemical Identifiers of Desethylatrazine-d7 and Desethylatrazine

Identifier Desethylatrazine-d7 Desethylatrazine

CAS Number 1216649-31-8 6190-65-4

Atrazine desethyl D7, 2-Amino-

4-(isopropyl-d7-amino)-6- Atrazine desethyl, 2-Amino-4-
Synonyms chloro-triazine, 6-chloro-N2- chloro-6-(isopropylamino)-s-

(propan-2-yl-d7)-1,3,5-triazine-  triazine, DEA

2,4-diamine

Table 2: Physicochemical Properties of Desethylatrazine-d7 and Desethylatrazine
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Property Desethylatrazine-d7 Desethylatrazine
Chemical Formula CeHsD7CINs CeH10CINs
Molecular Weight 194.67 g/mol 187.63 g/mol
Physical State Solid Colorless solid
Melting Point Not available 132-134°C
Water Solubility Not available 3200 mg/L at 22 °C
logP Not available 1.51

Structural Elucidation

The core structure of Desethylatrazine-d7 consists of a triazine ring substituted with a chlorine
atom, an amino group, and a deuterated isopropylamino group.

Caption: Chemical structure of Desethylatrazine-d7.

Experimental Protocols for Analysis

While specific experimental data for Desethylatrazine-d7, such as NMR or mass spectra, are
not readily available in the public domain, analytical methods for its unlabeled counterpart,
Desethylatrazine, are well-established and can be adapted.

Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the analysis of desethylatrazine in environmental samples involves gas
chromatography coupled with mass spectrometry (GC-MS).

Sample Preparation (Water Samples):
¢ Adjust the pH of the water sample to 10 with a suitable buffer.
o Perform liquid-liquid extraction with ethyl acetate.

o Concentrate the organic phase under a gentle stream of nitrogen.
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» Reconstitute the residue in a suitable solvent for GC-MS analysis.
GC-MS Parameters (Example):

e Column: 30 m x 0.25 mm ID, 0.25 um film thickness, 5% phenyl-methylpolysiloxane capillary
column.

e Injector Temperature: 250 °C

e Oven Program: Initial temperature of 60 °C, hold for 1 min, ramp to 250 °C at 10 °C/min, hold
for 5 min.

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MSD Interface Temperature: 280 °C

¢ lonization Mode: Electron lonization (El) at 70 eV.

Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and specificity.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the detection of desethylatrazine and its
deuterated analog.

Sample Preparation (Solid Phase Extraction - SPE):

Condition a C18 SPE cartridge with methanol followed by deionized water.

e Load the aqueous sample onto the cartridge.

» Wash the cartridge with deionized water to remove interferences.

» Elute the analyte with an appropriate organic solvent (e.g., methanol or acetonitrile).

o Evaporate the eluent to dryness and reconstitute in the mobile phase for LC-MS/MS
analysis.
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LC-MS/MS Parameters (Example):
e Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 um patrticle size).

o Mobile Phase: Gradient elution with a mixture of water (containing 0.1% formic acid) and
acetonitrile (containing 0.1% formic acid).

e Flow Rate: 0.3 mL/min.
 lon Source: Electrospray lonization (ESI) in positive ion mode.

o MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion
transitions.

Metabolic Pathway of Atrazine

Desethylatrazine is a significant metabolite of atrazine, a widely used herbicide. The primary
metabolic transformation involves the N-dealkylation of the ethyl group from the atrazine
molecule. This process is primarily mediated by cytochrome P450 enzymes in various
organisms.

N-de-ethylation Desethylatrazine N-de-isopropylation

N-de-isopropylation w Diaminochlorotriazine

Deisopropylatrazine

Atrazine

Click to download full resolution via product page
Caption: Metabolic pathway of Atrazine.

This guide provides a foundational understanding of the structure and analysis of
Desethylatrazine-d7. For further in-depth research, it is recommended to consult certificates of
analysis from commercial suppliers for specific batch data and to adapt the provided analytical
protocols to the specific instrumentation and matrices being investigated.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of
Desethylatrazine-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140463#structure-of-desethylatrazine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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